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Compound of Interest

Compound Name: INCB059872 tosylate

Cat. No.: B15623893

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of
INCB059872 tosylate, a potent and selective Lysine-Specific Demethylase 1 (LSD1) inhibitor,
in cell culture experiments. Adherence to these guidelines is crucial for obtaining accurate and
reproducible results.

Introduction

INCB059872 is an irreversible inhibitor of Lysine-Specific Demethylase 1 (LSD1), an enzyme

that plays a critical role in regulating gene expression through the demethylation of histone H3
at lysine 4 (H3K4) and lysine 9 (H3K9). By inhibiting LSD1, INCB059872 can induce changes
in chromatin structure, leading to the reactivation of tumor suppressor genes and subsequent
anti-proliferative effects in various cancer cell lines. These notes provide essential information
on the solubility of INCB059872 tosylate in Dimethyl Sulfoxide (DMSO) and its application in

cell culture.

Chemical Properties and Solubility

A comprehensive understanding of the physicochemical properties of INCB059872 tosylate is
fundamental for its effective use in in vitro studies.
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Property Value Reference
Molecular Weight 730.93 g/mol [1]
Appearance Solid powder [1]
Solubility in DMSO 200 mg/mL (517.42 mM) [2]

Note: The solubility of INCB059872 tosylate in DMSO is high, but may require sonication for
complete dissolution. It is also important to use newly opened, anhydrous DMSO as it is
hygroscopic, and water absorption can affect solubility.[2]

Experimental Protocols
Preparation of Stock Solution

High-concentration stock solutions of INCB059872 tosylate are prepared in DMSO to minimize
the final concentration of the solvent in the cell culture medium.

Materials:

INCB059872 tosylate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)
Procedure:

» Aseptically weigh the desired amount of INCB059872 tosylate powder in a sterile
microcentrifuge tube.

e Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM, 50 mM, or 100 mM).
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» Vortex the solution vigorously until the powder is completely dissolved.
« If necessary, sonicate the solution for short intervals in a water bath to aid dissolution.

e Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.

» Store the stock solution at -20°C or -80°C for long-term stability.

Preparation of Working Solutions for Cell Culture

Working solutions are prepared by diluting the high-concentration DMSO stock solution into a
complete cell culture medium. It is critical to maintain a low final DMSO concentration to
prevent cellular toxicity.

Best Practices for DMSO in Cell Culture:

o The final concentration of DMSO in the cell culture medium should generally be kept below
0.5% (v/v) to avoid cytotoxic effects.[3][4][5]

o For sensitive cell lines, it is recommended to keep the final DMSO concentration at or below
0.1% (v/v).[1][2]

e Always include a vehicle control (medium with the same final concentration of DMSO) in
your experiments to account for any effects of the solvent.

Procedure:
e Thaw an aliquot of the INCB059872 tosylate DMSO stock solution at room temperature.

e Perform a serial dilution of the stock solution in a complete cell culture medium to achieve
the desired final concentrations for your experiment. For example, to achieve a final
concentration of 25 nM from a 10 mM stock, a 1:400,000 dilution is required. This is best
achieved through a series of intermediate dilutions.

» Add the final working solutions to your cell cultures. Ensure even distribution by gently
mixing the plate or flask.
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 Incubate the cells for the desired duration of the experiment. Previous studies have used
INCB059872 at concentrations of 25 nM for 24 to 48 hours in cell lines such as 293T and
THP-1.[6]

Visualization of Experimental Workflow and

Signaling Pathway
Experimental Workflow

The following diagram illustrates the workflow for preparing INCB059872 tosylate solutions for
cell culture experiments.
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Caption: Workflow for INCB059872 tosylate solution preparation.
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LSD1 Signaling Pathway

INCB059872 inhibits the enzymatic activity of LSD1, which has downstream effects on gene
transcription. The diagram below provides a simplified overview of the LSD1 signaling pathway

and the mechanism of action of INCB059872.
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Caption: Mechanism of action of INCB059872 via LSD1 inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.researchgate.net/post/What_must_be_the_maximum_final_DMSO_in_a_cell_culture_plate_24_well_plate_if_I_have_to_dissolve_my_compound_in_DMSO
https://www.researchgate.net/post/What-the-concentration-of-DMSO-you-use-in-cell-culture-assays
https://www.lifetein.com/chat/932729-DMSO-usage-in-cell-culture
https://pmc.ncbi.nlm.nih.gov/articles/PMC4082964/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4082964/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4082964/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5723234/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5723234/
https://www.medchemexpress.com/incb059872-dihydrochloride.html
https://www.benchchem.com/product/b15623893#incb059872-tosylate-solubility-in-dmso-for-cell-culture
https://www.benchchem.com/product/b15623893#incb059872-tosylate-solubility-in-dmso-for-cell-culture
https://www.benchchem.com/product/b15623893#incb059872-tosylate-solubility-in-dmso-for-cell-culture
https://www.benchchem.com/product/b15623893#incb059872-tosylate-solubility-in-dmso-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15623893?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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